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Compound of Interest

Compound Name: KHK-IN-1 hydrochloride

Cat. No.: B608896

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of KHK-IN-1 hydrochloride, a selective and cell-permeable ketohexokinase
(KHK) inhibitor. Accurate preparation of this stock solution is critical for ensuring reproducible
results in downstream experiments.

Chemical and Physical Properties

A summary of the key quantitative data for KHK-IN-1 hydrochloride is presented in the table
below for easy reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b608896?utm_src=pdf-interest
https://www.benchchem.com/product/b608896?utm_src=pdf-body
https://www.benchchem.com/product/b608896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source
Molecular Weight 459.01 g/mol [1112]
CAS Number 1303470-48-5 [1]

IC50 (KHK) 12 nM [3]

IC50 (F1P production in

400 nM [3]
HepG2 cell lysates)
Recommended Solvent Dimethyl sulfoxide (DMSO)
Recommended Stock

10 mM [3]

Concentration

-20°C for up to 1 month, -80°C

Storage of Stock Solution
for up to 6 months

Experimental Protocol: Preparation of a 10 mM
KHK-IN-1 Hydrochloride Stock Solution

This protocol describes the preparation of a 10 mM stock solution of KHK-IN-1 hydrochloride
in DMSO.

Materials:

o KHK-IN-1 hydrochloride powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile pipette tips

Procedure:
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» Equilibration: Before opening, allow the vial of KHK-IN-1 hydrochloride powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
moisture onto the compound.

o Weighing: Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.
Carefully weigh the desired amount of KHK-IN-1 hydrochloride powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.59 mg of the compound.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mM x 0.001 L x 459.01 g/mol = 4.59 mg

e Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed KHK-IN-1 hydrochloride. For a 10 mM solution with 4.59 mg of compound, add 1
mL of DMSO.

» Dissolution: Cap the vial tightly and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (25-37°C) can be used to aid dissolution if
necessary. Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the
aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up
to 6 months).

Safety Precautions:

» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling chemical compounds.

o Handle KHK-IN-1 hydrochloride and DMSO in a well-ventilated area or a chemical fume
hood.

o Refer to the Safety Data Sheet (SDS) for detailed safety information.

Experimental Workflow
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The following diagram illustrates the key steps in the preparation of the KHK-IN-1
hydrochloride stock solution.

Stock Solution Preparation

Equilibrate KHK-IN-1 HCI
to Room Temperature

Weigh KHK-IN-1 HCI

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C
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Caption: Workflow for preparing KHK-IN-1 hydrochloride stock solution.

Signaling Pathway Context

KHK-IN-1 is an inhibitor of ketohexokinase (KHK), a key enzyme in fructose metabolism. The
simplified pathway below illustrates the point of inhibition.

Fructose Metabolism Pathway
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Caption: Inhibition of KHK by KHK-IN-1 hydrochloride in the fructose metabolism pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b608896?utm_src=pdf-body-img
https://www.benchchem.com/product/b608896?utm_src=pdf-body
https://www.benchchem.com/product/b608896?utm_src=pdf-body-img
https://www.benchchem.com/product/b608896?utm_src=pdf-body
https://www.benchchem.com/product/b608896?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. KHK-IN-1 (hydrochloride) - Nordic Biosite [nordicbiosite.com]

2. KHK-IN-1 hydrochloride [myskinrecipes.com]

3. medchemexpress.com [medchemexpress.com]
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stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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